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Compound of Interest

Compound Name: 3-Methylcatechol

Cat. No.: B131232

For researchers, scientists, and professionals in drug development, the safe handling of
chemicals is paramount. This guide provides essential, immediate safety and logistical
information for working with 3-Methylcatechol, including detailed operational and disposal
plans to ensure a secure laboratory environment.

Personal Protective Equipment (PPE) at a Glance

When handling 3-Methylcatechol, a comprehensive approach to personal protection is crucial
to minimize exposure and ensure safety. The following table summarizes the recommended
PPE.
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PPE Category

Recommended Equipment

Specifications & Best
Practices

Eye Protection

Safety goggles with side-
shields or a face shield

Must comply with OSHA's eye
and face protection regulations
in 29 CFR 1910.133 or

European Standard EN166.[1]

[2]

Hand Protection

Protective gloves

The specific glove material
should be selected based on
the potential for exposure and
the breakthrough time for 3-
Methylcatechol. Disposable

gloves are often preferred.

Skin and Body Protection

Impervious clothing, such as a

lab coat or coveralls

Wear appropriate protective
clothing to prevent skin
exposure.[2][3] In cases of
splash potential, a higher level
of chemical-resistant clothing

may be necessary.[4]

Respiratory Protection

Suitable respirator (e.g., N95

dust mask for solids)

To be used when dusts may be
generated or in inadequately
ventilated areas.[3][5][6]
Respiratory protection
programs must comply with
OSHA's 29 CFR 1910.134.[2]

Occupational Exposure Limits

Currently, there are no specific occupational exposure limit values established for 3-

Methylcatechol.[3] However, for the related compound Catechol, the following limits have

been set and can be used as a conservative guideline:
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o Exposure Limit (8-hour Time-Weighted
Organization

Average)
NIOSH REL 5 ppm
ACGIH TLV 5 ppm[7]
OSHA PEL 5 ppm (20 mg/m3)[8]

Experimental Protocol: Safe Handling of 3-
Methylcatechol

Adherence to a strict protocol is essential for minimizing risks associated with 3-
Methylcatechol.

Preparation and Handling:

» Ventilation: Always handle 3-Methylcatechol in a well-ventilated area, preferably within a
chemical fume hood.[3][9]

e Avoid Contact: Prevent all personal contact with the substance, including inhalation of dust

or fumes.[10]

e Personal Hygiene: Do not eat, drink, or smoke in the handling area.[3][9] Wash hands
thoroughly with soap and water after handling.[3][9]

o Equipment: Ensure that an eyewash station and safety shower are readily accessible.[3][11]

Storage:

o Container: Keep the container tightly sealed in a cool, dry, and well-ventilated area.[3]

» Conditions to Avoid: Store away from direct sunlight, sources of ignition, and incompatible
materials such as strong acids/alkalis and strong oxidizing/reducing agents.[3]
Recommended storage temperature is between 2-8°C.[5][6]

Disposal:
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o Waste Classification: This material and its container must be disposed of as hazardous
waste.[10]

e Regulations: All waste disposal must comply with local, state, and federal regulations.[10]

e Procedure: Collect waste in a suitable, labeled container.[10] Consult with a licensed
professional waste disposal service to ensure proper disposal. Do not allow the chemical to
enter drains or water systems.[1]

Emergency Procedures: A Step-by-Step Response
Plan

In the event of an emergency, a swift and informed response is critical.

EXxposure Response:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[2] Seek immediate medical attention.

o Skin Contact: Immediately remove all contaminated clothing.[10] Flush skin with plenty of
soap and water for at least 15 minutes.[2] Seek medical attention if irritation occurs.

 Inhalation: Move the victim to fresh air.[1] If breathing is difficult, provide oxygen. If not
breathing, give artificial respiration.[2] Seek immediate medical attention.

e Ingestion: Do NOT induce vomiting.[1] If the person is conscious, rinse their mouth with
water and have them drink 2-4 cupfuls of milk or water.[2] Seek immediate medical attention.

Spill Response Workflow

The following diagram outlines the procedural flow for managing a 3-Methylcatechol spill.
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3-Methylcatechol Spill Response Workflow
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Click to download full resolution via product page

Caption: Workflow for handling minor and major spills of 3-Methylcatechol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b131232?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AAA1232414&productDescription=3-METHYLCATECHOL+25G&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/02537.pdf
https://dcchemicals.com/msds/MSDS_DC45150.html
https://www.americanchemistry.com/content/download/4823/file/Guidance-for-Selection-of-Personal-Protective-Equipment-for-MDI-Users.pdf
https://www.sigmaaldrich.com/JP/ja/product/aldrich/m34006
https://www.sigmaaldrich.com/SG/en/product/aldrich/m34006
https://nj.gov/health/eoh/rtkweb/documents/fs/0722.pdf
https://www.osha.gov/chemicaldata/160
https://sdfine.com/media/catalog/product/attachment/76392MSDS.pdf
https://datasheets.scbt.com/sc-266749.pdf
https://www.fishersci.com/store/msds?partNumber=AC126510050&productDescription=4-METHYLCATECHOL%2C+98%255GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b131232#personal-protective-equipment-for-handling-3-methylcatechol
https://www.benchchem.com/product/b131232#personal-protective-equipment-for-handling-3-methylcatechol
https://www.benchchem.com/product/b131232#personal-protective-equipment-for-handling-3-methylcatechol
https://www.benchchem.com/product/b131232#personal-protective-equipment-for-handling-3-methylcatechol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b131232?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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